Cas no 2756329-79-8 (1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro-)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro-
• CAS No: 2756329-79-8
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• CID: 6030270
• PubChem ID: 162518595
• Update Time: 2025-07-19

1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro-
• 4,6-Difluoro-1H-pyrrolo[3,2-c]pyridine
• SCHEMBL24124219
• EN300-37405504
• 2756329-79-8

• Inchi： 1S/C7H4F2N2/c8-6-3-5-4(1-2-10-5)7(9)11-6/h1-3,10H
• InChI Key： ALWHUHRTLHHLQO-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=CC2NC=CC1=2

Computed Properties

• Exact Mass: 154.03425446g/mol
• Monoisotopic Mass: 154.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 319.9±37.0 °C(Predicted)
• pka: 14.00±0.40(Predicted)

Additional information on 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro-

1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- (CAS No. 2756329-79-8): An Emerging Compound in Medicinal Chemistry

1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- (CAS No. 2756329-79-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and pharmacological properties. The introduction of fluorine atoms at the 4 and 6 positions of the pyrrolopyridine ring imparts additional stability and modulates the compound's interactions with biological targets.

The 4,6-difluoro substitution on the 1H-Pyrrolo[3,2-c]pyridine scaffold is particularly noteworthy as it can significantly influence the compound's physicochemical properties, such as lipophilicity and electronic distribution. These modifications can enhance the compound's ability to cross cell membranes and interact with specific protein targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- has shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that this compound can protect neurons from oxidative stress and apoptosis by activating neuroprotective pathways such as Nrf2. This finding suggests that 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- could be a valuable lead compound for developing treatments for conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, its low toxicity profile makes it a safe candidate for further clinical development.

In terms of chemical synthesis, 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- can be prepared through a multi-step process involving the condensation of appropriate precursors followed by selective fluorination. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This ensures that the compound can be readily available for both research and commercial purposes.

The future prospects for 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- are promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions such as chronic inflammatory diseases and neurodegenerative disorders. Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms and quality of life.

In conclusion, 1H-Pyrrolo[3,2-c]pyridine, 4,6-difluoro- (CAS No. 2756329-79-8) is an emerging compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.